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Compound of Interest

Compound Name: Tanzawaic acid E

Cat. No.: B15593095

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tanzawaic acid E is a polyketide metabolite isolated from fungi of the Penicillium genus.[1][2]
Like other members of the tanzawaic acid family, it possesses a characteristic trans-decalin
scaffold.[3] Research has indicated that tanzawaic acid derivatives exhibit a range of biological
activities, including anti-inflammatory and enzyme inhibitory effects, making them of interest for
further investigation in drug discovery and development.[4][5] These application notes provide
detailed protocols for the analytical characterization of Tanzawaic acid E, ensuring accurate
and reproducible results for research and quality control purposes.

Physicochemical Properties

A summary of the key physicochemical properties of Tanzawaic acid E is presented in the
table below.
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Property Value Reference
Molecular Formula C1sH2603 [6]
Molecular Weight 290.40 g/mol [6]
Appearance Colorless block crystals [6]
Crystal System Orthorhombic [6]
Space Group P212121 [6]

Analytical Methods and Protocols

Accurate qualitative and quantitative analysis is crucial for the evaluation of Tanzawaic acid E.
The following sections detail the recommended analytical techniques and protocols.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a suitable method for the separation and quantification of

Tanzawaic acid E.
Experimental Protocol:

 Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a photodiode array (PDA) or UV detector.

e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um particle size).

» Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid) is
recommended. A typical gradient could be:

o 0-20 min: 50-100% acetonitrile
o 20-25 min: 100% acetonitrile
o 25-30 min: 100-50% acetonitrile

e Flow Rate: 1.0 mL/min.
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e Column Temperature: 25°C.
o Detection Wavelength: UV detection at 254 nm.
e Injection Volume: 10-20 pL.

o Sample Preparation: Accurately weigh and dissolve the Tanzawaic acid E standard and
samples in methanol or acetonitrile to a known concentration. Filter the solutions through a
0.45 pm syringe filter before injection.

Quantitative Data Summary (Representative):

The following table summarizes representative quantitative data for a validated HPLC method
for Tanzawaic acid E, based on typical performance characteristics outlined in ICH guidelines.

Parameter Specification
Linearity (r?) >0.999

Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.5 pg/mL
Accuracy (% Recovery) 98.0 - 102.0%
Precision (% RSD) <2.0%

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural confirmation of Tanzawaic acid E.
Experimental Protocol:

e Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped
with a 5 mm probe.

o Sample Preparation: Dissolve 5-10 mg of Tanzawaic acid E in approximately 0.5 mL of a
suitable deuterated solvent (e.g., chloroform-d, methanol-d4, or DMSO-ds).

o Experiments: Acquire 'H NMR, 13C NMR, COSY, HSQC, and HMBC spectra.
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» Data Processing: Process the acquired data using appropriate NMR software.
'H and 3C NMR Data:

The characteristic chemical shifts for Tanzawaic acid E are crucial for its identification. While
specific data can be found in the literature, a representative summary is provided below.

Nucleus Chemical Shift Range (ppm)
H 0.8-7.5
13C 15-175

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the accurate mass and
elemental composition of Tanzawaic acid E.

Experimental Protocol:

 Instrumentation: A mass spectrometer capable of high-resolution measurements, such as a
time-of-flight (TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI)
source.

o Sample Preparation: Prepare a dilute solution of Tanzawaic acid E (approximately 1-10
pg/mL) in a suitable solvent such as methanol or acetonitrile.

e Analysis Mode: Perform the analysis in both positive and negative ion modes to observe the
protonated molecule [M+H]* and the deprotonated molecule [M-H]-, respectively.

o Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500).

Signaling Pathways and Mechanism of Action

Tanzawaic acid derivatives have been reported to possess anti-inflammatory and PTP1B
inhibitory activities.[4][5] The following diagrams illustrate the potential signaling pathways
affected by Tanzawaic acid E.
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Experimental Workflow for Analytical Characterization:
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Caption: Workflow for the analytical characterization of Tanzawaic acid E.

Inhibition of LPS-Induced NF-kB Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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